Cas no 15422-04-5 (2,4(1H,3H)-Pyrimidinedione,6-phenoxy-)

2,4(1H,3H)-Pyrimidinedione,6-phenoxy- structure
15422-04-5 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-phenoxy-
CAS No:15422-04-5
MF:C10H8N2O3
MW:204.18212223053
CID:234956
PubChem ID:308655
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,6-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,6-phenoxy-
    • 6-phenoxy-1H-pyrimidine-2,4-dione
    • AC1L7DCW
    • NSC210511
    • SCHEMBL23248701
    • 15422-04-5
    • DTXSID40308976
    • 6-phenoxyuracil
    • NSC-210511
    • 2,4(1H,3H)-Pyrimidinedione, 6-phenoxy-
    • Inchi: 1S/C10H8N2O3/c13-8-6-9(12-10(14)11-8)15-7-4-2-1-3-5-7/h1-6H,(H2,11,12,13,14)
    • InChI Key: VLATWUZGXHPDLF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1=CC(NC(N1)=O)=O

Computed Properties

  • Exact Mass: 204.05354
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 67.43
  • LogP: 0.85550
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen